Levonorgestrel Impurity B
Levonorgestrel Impurity B
EP Levonorgestrel impurity B
Brand Name:
Vulcanchem
CAS No.:
19914-67-1
VCID:
VC0195237
InChI:
InChI=1S/C21H28O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,17-19,23H,3,5-13H2,1H3/t17-,18-,19+,20+,21+/m1/s1
SMILES:
CCC12CCC3C(C1CCC2(C#C)O)CCC4=C3CCC(=O)C4
Molecular Formula:
C21H28O2
Molecular Weight:
312.46
Levonorgestrel Impurity B
CAS No.: 19914-67-1
Impurities
VCID: VC0195237
Molecular Formula: C21H28O2
Molecular Weight: 312.46
Purity: > 95%
| CAS No. | 19914-67-1 |
|---|---|
| Product Name | Levonorgestrel Impurity B |
| Molecular Formula | C21H28O2 |
| Molecular Weight | 312.46 |
| IUPAC Name | (8R,9S,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H28O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,17-19,23H,3,5-13H2,1H3/t17-,18-,19+,20+,21+/m1/s1 |
| SMILES | CCC12CCC3C(C1CCC2(C#C)O)CCC4=C3CCC(=O)C4 |
| Appearance | White Solid |
| Melting Point | 169-171˚C |
| Description | EP Levonorgestrel impurity B |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 13-Ethyl-17-hydroxy-18,19-dinor-17α-pregn-5(10)-en-20-yn-3-one; |
| PubChem Compound | 29979902 |
| Last Modified | Nov 11 2021 |
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